Cas no 801316-10-9 (Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate)

Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate structure

801316-10-9 structure

Product Name:Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate

CAS No:801316-10-9

MF:C₂₆H₂₃N₃O₄S

MW:473.543524980545

MDL:MFCD18207083

CID:835640

PubChem ID:67423797

Update Time:2025-11-06

Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(3-carbaMoyl-4-(3-MethoxyphenylaMino)-8-Methylquinolin-6-ylthio)benzoate
- Methyl 3-({3-carbamoyl-4-[(3-methoxyphenyl)amino]-8-methyl-6-quin olinyl}sulfanyl)benzoate
- Methyl 3-((3-carbamoyl-4-((3-methoxyphenyl)amino)-8-methylquinolin-6-yl)thio)benzoate
- Methyl 3-[[3-(aminocarbonyl)-4-[(3-methoxyphenyl)amino]-8-methyl-6-quinolinyl]thio]benzoate (ACI)
- Methyl 3-[(3-(aminocarbonyl)-8-methyl-4-[[3-methoxyphenyl]amino]-6-quinolinyl)thio]benzoate
- DTXSID201121019
- AKOS037650086
- 801316-10-9
- BHB31610
- CS-14243
- methyl 3-[3-carbamoyl-4-(3-methoxyanilino)-8-methylquinolin-6-yl]sulfanylbenzoate
- SCHEMBL2479610
- Methyl 3-[[3-(aminocarbonyl)-4-[(3-methoxyphenyl)amino]-8-methyl-6-quinolinyl]thio]benzoate
- methyl3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate
- CS-M0305
- DB-255211
- Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate
- MDL： MFCD18207083
- Inchi： 1S/C26H23N3O4S/c1-15-10-20(34-19-9-4-6-16(11-19)26(31)33-3)13-21-23(15)28-14-22(25(27)30)24(21)29-17-7-5-8-18(12-17)32-2/h4-14H,1-3H3,(H2,27,30)(H,28,29)
- InChI Key： AOCIEGYBFGBCQE-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(SC2C=C(C)C3N=CC(=C(C=3C=2)NC2C=C(OC)C=CC=2)C(N)=O)C=CC=1)OC

Computed Properties

Exact Mass: 473.14092740g/mol
Monoisotopic Mass: 473.14092740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 710
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 129
XLogP3: 5.4

Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-M0305-1g	methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate	801316-10-9		1g	$990.0	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M98890-1g	Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate	801316-10-9		1g	¥16082.0	2021-09-08
eNovation Chemicals LLC	D766701-100mg	Methyl 3-(3-carbaMoyl-4-(3-MethoxyphenylaMino)-8-Methylquinolin-6-ylthio)benzoate	801316-10-9	98%	100mg	$370	2024-06-06
eNovation Chemicals LLC	D766701-250mg	Methyl 3-(3-carbaMoyl-4-(3-MethoxyphenylaMino)-8-Methylquinolin-6-ylthio)benzoate	801316-10-9	98%	250mg	$600	2024-06-06
eNovation Chemicals LLC	D766701-1g	Methyl 3-(3-carbaMoyl-4-(3-MethoxyphenylaMino)-8-Methylquinolin-6-ylthio)benzoate	801316-10-9	98%	1g	$1200	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058697-100mg	Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate	801316-10-9	95%	100mg	￥2864.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058697-250mg	Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate	801316-10-9	95%	250mg	￥5170.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1058697-1g	Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate	801316-10-9	95%	1g	￥9544.00	2024-07-28
1PlusChem	1P00G45O-100mg	Methyl 3-(3-carbaMoyl-4-(3-MethoxyphenylaMino)-8-Methylquinolin-6-ylthio)benzoate	801316-10-9	98%	100mg	$361.00	2024-04-21
1PlusChem	1P00G45O-250mg	Methyl 3-(3-carbaMoyl-4-(3-MethoxyphenylaMino)-8-Methylquinolin-6-ylthio)benzoate	801316-10-9	98%	250mg	$606.00	2024-04-21

Methyl 3-(3-carbamoyl-4-(3-methoxyphenylamino)-8-methylquinolin-6-ylthio)benzoate Production Method

Production Method 1

807325-83-3

72886-42-1

801316-10-9

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Production Method 2

773865-48-8

801316-10-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 2 h, 80 °C
2.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
3.1 Solvents: Acetonitrile ; overnight, reflux
4.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Production Method 3

951006-38-5

801316-10-9

Reaction Conditions

1.1 Reagents: Diphenyl ether ; 45 min, 250 °C
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
3.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 2 h, 80 °C
4.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
5.1 Solvents: Acetonitrile ; overnight, reflux
6.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Production Method 4

801315-31-1

801316-10-9

Reaction Conditions

1.1 Solvents: Acetonitrile ; overnight, reflux
2.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Production Method 5

1708985-29-8

801316-10-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
2.1 Solvents: Acetonitrile ; overnight, reflux
3.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Production Method 6

951006-39-6

801316-10-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
2.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 2 h, 80 °C
3.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
4.1 Solvents: Acetonitrile ; overnight, reflux
5.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564

Production Method 7

87-13-8

13194-68-8

801316-10-9

Reaction Conditions

1.1 1 h, 100 °C
2.1 Reagents: Diphenyl ether ; 45 min, 250 °C
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, reflux
3.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, rt
4.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide ; 2 h, 80 °C
5.1 Reagents: Ammonium hydroxide ; rt; overnight, rt
6.1 Solvents: Acetonitrile ; overnight, reflux
7.1 Reagents: Potassium tert-butoxide Catalysts: Tris(dibenzylideneacetone)dipalladium , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Toluene ; 40 min, 170 °C

Reference

Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei

Ochiana, Stefan O.; et al, Chemical Biology & Drug Design, 2015, 85(5), 549-564